2-{[4-(3,4-dimethylphenyl)pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-dimethylphenyl)pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N3OS/c1-14-4-8-18(9-5-14)23-20(25)13-26-21-22-11-10-19(24-21)17-7-6-15(2)16(3)12-17/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key: QLBVNJYWCPVULS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CC(=N2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol
• CAS No.: 1019153-51-5

Description

2-{[4-(3,4-dimethylphenyl)pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further exploration.

Scientific Research Applications

Crystal Structure Analysis

Research on compounds structurally related to "2-{[4-(3,4-dimethylphenyl)pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide" has primarily focused on understanding their crystal structures. Studies have revealed that these compounds often exhibit folded conformations about the methylene C atom of the thioacetamide bridge. This conformational feature is stabilized by intramolecular hydrogen bonds, which significantly influence the compounds' chemical reactivity and interaction capabilities. Such insights are crucial for designing molecules with tailored properties for specific scientific applications (Subasri et al., 2016) (Subasri et al., 2017).

Antimicrobial Activities

Some derivatives related to the given compound have been synthesized and evaluated for their antimicrobial activities. For instance, novel pyrimidine-triazole derivatives have shown potential against selected bacterial and fungal strains. These findings suggest that compounds with the pyrimidin-2-yl sulfanyl moiety could serve as templates for developing new antimicrobial agents, highlighting their significance in medicinal chemistry and drug design research (Majithiya & Bheshdadia, 2022).

Other Scientific Applications

Further research into compounds with similar structures has explored their potential in various scientific domains, including the development of radioligands for imaging with positron emission tomography (PET) and the synthesis of new pyrimidine-azitidinone analogues for antimicrobial and antitubercular activities. These studies underscore the versatility of such compounds in contributing to advancements across a spectrum of scientific investigations, from materials science to biomedical research (Dollé et al., 2008) (Chandrashekaraiah et al., 2014).

Mechanism of Action

Target of Action

A similar compound was found to interact with non-receptor tyrosine kinase , which mediates signal transduction downstream of a variety of transmembrane receptors .

Mode of Action

It can be inferred that the compound might interact with its targets and mediate signal transduction downstream of a variety of transmembrane receptors .

Biochemical Pathways

Given its potential interaction with non-receptor tyrosine kinase , it may influence pathways related to signal transduction.

Result of Action

Based on its potential interaction with non-receptor tyrosine kinase , it may influence cellular signaling processes.